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Why Burst Release Happens & How to Reduce It

Burst release occurs when a large amount of a highly soluble drug is released from the matrix immediately

upon contact with the dissolution medium. The table below summarizes the root causes and targeted

solutions [1] [2] [3].

Problem Root Cause Impact on Release Recommended Solution

Highly soluble drug Rapid diffusion of dissolved
drug through the gel layer [2].

Blend with insoluble polymers (e.g.,
Eudragit) [1].

Fast surface hydration Quick drug dissolution from the
tablet's outer surface [3].

Apply a granulation liquid (e.g.,
Eudragit dispersion) [1].

Predominantly diffusion-
based release

Initial burst before matrix
erosion begins [1].

Use thermal treatment to modify gel
layer structure [1].

High drug concentration
on tablet surface

Immediate release of loosely
bound surface drug [3].

Optimize the granulation process to
distribute drug evenly [1].
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The core approach to reducing burst release involves modifying the formulation and process. The following

table outlines key strategies and the quantitative improvements you can expect, based on experimental data

with a highly soluble drug like levetiracetam [1].

Strategy Mechanism Experimental Outcome

Add Insoluble
Poly(meth)acrylates

Reduces water penetration rate and
provides a supplementary erosion

mechanism [1].

Burst release reduced to 25.4-
33.7% (from a reference with no

polymer) [1].

Use Eudragit RL
Granulation Liquid

Forms a less permeable network

within the HPMC matrix, slowing
down drug diffusion [1].

Significantly reduced burst effect

and increased fitting to zero-order
kinetics [1].

Apply Thermal
Treatment (TT)

Enhances polymer entanglement
and strengthens the gel layer,

making it more resistant [1].

Further sustained release and
minimized burst effect when

combined with Eudragit [1].

Combine Eudragit RL
with TT

Synergistic effect of diffusion barrier

and a more robust gel structure [1].

Identified as the most suitable
method: low burst and ~100%
release at 12 hours [1].

Detailed Experimental Protocol

Here is a step-by-step methodology based on the successful study for incorporating Eudragit dispersions and

thermal treatment [1].

1. Materials

Drug: A very soluble drug (e.g., Levetiracetam).
Polymer: Hypromellose K4M.

Insoluble Polymer: A water dispersion of an insoluble poly(meth)acrylate (e.g., Eudragit NE,
NM, RL, or RS).

Excipient: Microcrystalline Cellulose (MCC).
Equipment: High-shear granulator, tablet compressor, oven.

2. Granulation & Tableting
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Dry Mixing: Blend the drug and MCC in the high-shear granulator.

Wet Granulation: Use the Eudragit water dispersion as the granulation liquid. Continue the
process until granules form.

Drying: Dry the granules.
Tableting: Compress the granules into tablets using standard equipment and compression

forces.

3. Thermal Treatment

Option A (Treating Granules): Subject the dried granules to a controlled thermal treatment

before tableting.
Option B (Treating Tablets): Subject the final compressed tablets to thermal treatment. This

was found to be particularly effective [1].

4. Analysis & Evaluation

Dissolution Testing: Perform USP dissolution testing over 12 hours (e.g., using paddle

apparatus).
Burst Effect Calculation: Calculate the percentage of drug released in the first hour (or the

initial time point of a sharp release).
Kinetic Modeling: Fit the dissolution data to models (Zero-order, Higuchi, Korsmeyer-Peppas)

to understand the release mechanism [1] [4].

Strategies to Reduce Burst Release

This diagram illustrates the logical relationship between the main problem, its causes, and the interconnected

strategies to solve it.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28058866/
https://pubmed.ncbi.nlm.nih.gov/28058866/
https://japer.in/article/regulation-of-drug-transmission-within-the-matrices-of-different-polymers-and-the-models-of-drug-delivery?html
https://www.smolecule.com/products/s530259?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


High Burst Release
in HPMC Matrix Tablets

Highly Soluble Drug Rapid Surface Hydration Loose Gel Layer Structure

Polymer Blending
(Add Insoluble Eudragit)

Process Modification
(Granulation with Polymer Dispersion)

Thermal Treatment
(Strengthen Gel Layer)

Reduced Water PenetrationErosion Mechanism
Supplement

Enhanced Polymer
Entanglement

Sustained Zero-Order
Release Profile

Click to download full resolution via product page

Diagram: Strategic Approaches to Mitigate Burst Release

Experimental Workflow for Formulation

This diagram outlines a detailed step-by-step workflow for the experiment involving granulation and thermal

treatment.

Diagram: Experimental Workflow for Granulation & Thermal Treatment

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/28058866/
https://www.colorcon.com/education-insights/using-hypromellose-hpmc-in-matrix-tablets-for-controlled-release
https://www.academia.edu/1062490/On_the_importance_and_mechanisms_of_burst_release_in_matrix_controlled_drug_delivery_systems
https://japer.in/article/regulation-of-drug-transmission-within-the-matrices-of-different-polymers-and-the-models-of-drug-delivery?html
https://www.smolecule.com/products/b530259#reducing-hyprolose-matrix-tablet-burst-release
https://www.smolecule.com/products/b530259#reducing-hyprolose-matrix-tablet-burst-release
https://www.smolecule.com/products/b530259#reducing-hyprolose-matrix-tablet-burst-release
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s530259?utm_src=pdf-bulk
https://www.smolecule.com/products/s530259?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

